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CAS No.: 113776-21-9

Cat. No.: B15722565

Get Quote

Introduction
Fenoxaprop-p-ethyl is a selective post-emergence herbicide widely used for the control of

annual and perennial grass weeds in various crops, including wheat, barley, and rice.[1][2]

Monitoring its residue levels in grain is crucial to ensure food safety and compliance with

regulatory limits. While chromatographic methods are common for pesticide residue analysis,

spectrophotometry offers a simple, cost-effective, and rapid alternative for routine screening.

This application note details two sensitive spectrophotometric methods for the quantification of

fenoxaprop-p-ethyl in grain samples.

The first method is based on the acid hydrolysis of fenoxaprop-p-ethyl, followed by the

formation of a yellow-colored charge-transfer complex with iron (II).[1][3] The second method

involves the conversion of fenoxaprop-p-ethyl into hydroxamic acid, which then forms a red-

colored complex with iron (III).[4][5] Both methods have been successfully applied to the

analysis of fenoxaprop-p-ethyl in wheat and barley.[1][5]
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Principle of the Methods
Method 1: Acid Hydrolysis and Complexation with Fe(II)

Fenoxaprop-p-ethyl undergoes acid hydrolysis to yield 6-chloro-2,3-dihydrobenzoxazol-2-one

(CDHB) and ethyl 2-(4-hydroxyphenoxy) propionate (EHPP). The resulting CDHB product then

reacts with ferrous iron (Fe(II)) to form a stable yellow-colored complex, which is quantified

spectrophotometrically at its wavelength of maximum absorbance (λmax) of 430 nm.[1][3]

Method 2: Derivatization to Hydroxamic Acid and Complexation with Fe(III)

In an alkaline medium, fenoxaprop-p-ethyl is reacted with hydroxylamine hydrochloride to form

a hydroxamic acid derivative. This derivative subsequently chelates with ferric iron (Fe(III)) to

produce a distinct red-colored tris-iron hydroxamate complex. The absorbance of this complex

is measured at its λmax of 500 nm.[4][5]

Quantitative Data Summary
The analytical performance of the two spectrophotometric methods is summarized in the tables

below for easy comparison.

Table 1: Method 1 - Acid Hydrolysis and Fe(II) Complexation

Parameter Value Reference

Wavelength (λmax) 430 nm [1][3]

Linear Range 2 - 24 µg/mL [1][3]

Molar Absorptivity 4.2 x 10⁴ L·mol⁻¹·cm⁻¹ [1][3]

Limit of Detection (LOD) 0.20 µg/mL [1][3]

Limit of Quantification (LOQ) 0.67 µg/mL [1][3]

Recovery in Wheat 98.0 ± 0.30 % [1]

Recovery in Barley 94.0 ± 0.92 % [1]

Table 2: Method 2 - Hydroxamic Acid Derivatization and Fe(III) Complexation
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Parameter Value Reference

Wavelength (λmax) 500 nm [4][5]

Linear Range 1.0 - 20.0 µg/mL [4][5]

Molar Absorptivity 1.81 x 10⁴ L·mol⁻¹·cm⁻¹ [4][5]

Limit of Detection (LOD) 0.29 ± 0.1 µg/mL [4]

Limit of Quantification (LOQ) 0.96 ± 0.1 µg/mL [4]

Recovery in Wheat 88.0 ± 1.7 % to 92.0 ± 1.0 % [5]

Recovery in Barley 88.0 ± 1.7 % to 92.0 ± 1.0 % [5]

Experimental Protocols
General Sample Preparation (Extraction)

Homogenization: Take a representative 10 g sample of homogenized grain (wheat or barley).

[1]

Extraction: Transfer the sample to a flask and add 50 mL of acetone.[1] Methanol can also

be used as an extraction solvent.[5]

Sonication: Sonicate the mixture for 30 minutes at ambient temperature.[1]

Filtration: Filter the extract through filter paper to remove solid particles.[1]

Fortification (for recovery studies): For recovery experiments, known concentrations of

standard fenoxaprop-p-ethyl solution (e.g., 5, 10, and 15 µg/g) can be added to blank grain

samples.[1] The samples are then left at room temperature for approximately 6 hours to

allow for solvent evaporation before proceeding with the extraction.[1]

Protocol for Method 1: Acid Hydrolysis and Fe(II)
Complexation
Reagents:
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Standard fenoxaprop-p-ethyl solution (1000 µg/mL): Dissolve 0.1 g of fenoxaprop-p-ethyl

standard in ethanol and dilute to 100 mL.[1]

Ferrous sulfate solution (1000 µg/mL): Dissolve 0.1 g of ferrous sulfate in deionized water

and dilute to 100 mL.[1]

Acetate buffer (pH 4): Prepare by mixing appropriate volumes of 0.2 M acetic acid and 0.2 M

sodium acetate solutions.[1]

Hydrochloric acid (0.4 M)

All chemicals should be of analytical reagent grade.[1]

Procedure:

Hydrolysis: Take an aliquot of the grain extract and add 0.4 M hydrochloric acid. Heat the

solution to facilitate the acid hydrolysis of fenoxaprop-p-ethyl.

Complexation: To the hydrolyzed sample, add the ferrous sulfate solution and the acetate

buffer (pH 4).

Measurement: Allow the color to develop and measure the absorbance of the resulting

yellow complex at 430 nm using a UV-Vis spectrophotometer against a reagent blank.[1][3]

Quantification: Prepare a calibration curve using standard solutions of fenoxaprop-p-ethyl

(ranging from 2-24 µg/mL) subjected to the same hydrolysis and complexation procedure.[1]

Determine the concentration of fenoxaprop-p-ethyl in the sample from the calibration curve.

Protocol for Method 2: Hydroxamic Acid Derivatization
and Fe(III) Complexation
Reagents:

Standard fenoxaprop-p-ethyl solution (350 µg/mL): Dissolve 0.035 g of fenoxaprop-p-ethyl

standard in methanol and dilute to 100 mL.[5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://sja.aup.edu.pk/sj_pdf/SPECTROPHOTOMETRIC%20METHOD%20FOR%20THE%20DETERMINATION%20OF%20FENOXAPROP-P-ETHYL%20HERBICIDE%20IN%20%20-149-2011.pdf
https://sja.aup.edu.pk/sj_pdf/SPECTROPHOTOMETRIC%20METHOD%20FOR%20THE%20DETERMINATION%20OF%20FENOXAPROP-P-ETHYL%20HERBICIDE%20IN%20%20-149-2011.pdf
https://sja.aup.edu.pk/sj_pdf/SPECTROPHOTOMETRIC%20METHOD%20FOR%20THE%20DETERMINATION%20OF%20FENOXAPROP-P-ETHYL%20HERBICIDE%20IN%20%20-149-2011.pdf
https://sja.aup.edu.pk/sj_pdf/SPECTROPHOTOMETRIC%20METHOD%20FOR%20THE%20DETERMINATION%20OF%20FENOXAPROP-P-ETHYL%20HERBICIDE%20IN%20%20-149-2011.pdf
https://sja.aup.edu.pk/sj_pdf/SPECTROPHOTOMETRIC%20METHOD%20FOR%20THE%20DETERMINATION%20OF%20FENOXAPROP-P-ETHYL%20HERBICIDE%20IN%20%20-149-2011.pdf
https://psa.pastic.gov.pk/SearchArticleView.aspx?articledetailId=4776&S_id=29245
https://sja.aup.edu.pk/sj_pdf/SPECTROPHOTOMETRIC%20METHOD%20FOR%20THE%20DETERMINATION%20OF%20FENOXAPROP-P-ETHYL%20HERBICIDE%20IN%20%20-149-2011.pdf
https://www.scielo.br/j/jbchs/a/gz7ncnLwtMQXfQbwNJcrqGB/?format=html&lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydroxylamine hydrochloride solution (0.5 M): Dissolve 3.475 g of hydroxylamine

hydrochloride in methanol and dilute to 100 mL.[5]

Sodium hydroxide solution

Iron (III) solution

Methanol

All chemicals should be of analytical reagent grade.

Procedure:

Derivatization: Take an aliquot of the grain extract and add hydroxylamine hydrochloride

solution in an alkaline medium (adjusted with sodium hydroxide) to convert fenoxaprop-p-

ethyl to its hydroxamic acid derivative.

Complexation: Add the iron (III) solution to the hydroxamic acid derivative to form the red-

colored tris-iron hydroxamate complex.[4][5]

Measurement: Measure the absorbance of the red complex at 500 nm using a UV-Vis

spectrophotometer against a reagent blank.[4][5]

Quantification: Construct a calibration curve with standard solutions of fenoxaprop-p-ethyl

(ranging from 1.0-20.0 µg/mL) that have undergone the same derivatization and

complexation steps.[4][5] Calculate the concentration in the unknown sample using this

curve.
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Sample Preparation

Method 1: Hydrolysis & Fe(II) Complexation Method 2: Derivatization & Fe(III) Complexation

Quantification

10g Grain Sample
(Wheat/Barley)

Add 50mL Acetone &
Sonicate for 30 min

Filter to Obtain
Clear Extract

Acid Hydrolysis
(0.4M HCl, Heat)

Add Hydroxylamine HCl
(Alkaline Medium)

Add Fe(II) Solution
& Acetate Buffer (pH 4)

Measure Absorbance
at 430 nm

Prepare Calibration Curve
with Standards

Add Fe(III) Solution

Measure Absorbance
at 500 nm

Calculate Fenoxaprop-p-ethyl
Concentration

Click to download full resolution via product page
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Caption: Experimental workflow for the spectrophotometric determination of fenoxaprop-p-ethyl

in grain.

Method 1

Method 2

Fenoxaprop-p-ethyl
Acid

Hydrolysis

Hydroxylamine
(Alkaline)

CDHB Product

Yellow Complex
(Abs @ 430 nm)

Fe(II)

Hydroxamic Acid
Derivative

Red Complex
(Abs @ 500 nm)

Fe(III)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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